Cas no 1160829-20-8 (2-(4-((4-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-((4-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1160829-20-8
• MF: C₁₉H₂₂BFO₃
• MW: 328.185589313507
• MDL: MFCD22415428
• CID: 4561313
• PubChem ID: 130161715
• Update Time: 2025-05-20

2-(4-((4-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-((4-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{4-[(4-fluorophenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CID 130161715
• AKOS037644905
• A1-29466
• D93920
• 1160829-20-8
• 2-[4-(4-fluorophenoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AS-55486
• 2-(4-((4-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22415428
• Inchi： 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)15-7-5-14(6-8-15)13-22-17-11-9-16(21)10-12-17/h5-12H,13H2,1-4H3
• InChI Key： VCQFXGLITUOQBM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 328.1646029g/mol
• Monoisotopic Mass: 328.1646029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-(4-((4-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Professional Introduction to Compound with CAS No. 1160829-20-8 and Product Name: 2-(4-((4-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound with the CAS number 1160829-20-8 and the product name 2-(4-((4-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a significant advancement in the field of organic synthesis and pharmaceutical development. This boryl compound is a derivative of dioxaborolane, a class of boron-containing heterocycles that have garnered considerable attention due to their utility in cross-coupling reactions and as intermediates in the synthesis of complex molecules.

One of the most remarkable features of this compound is its structural complexity and the presence of multiple functional groups that make it highly versatile. The 4-fluorophenoxy moiety introduces a fluorine atom into the molecule, which is known to enhance metabolic stability and binding affinity in drug candidates. This feature is particularly valuable in medicinal chemistry, where fluorine substitution can significantly improve the pharmacokinetic properties of a drug.

The tetramethyl-substituted dioxaborolane core provides steric hindrance and electronic stability, which are crucial for facilitating efficient cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, a key step in the synthesis of many biologically active compounds. The boryl group in this compound is particularly useful in Suzuki-Miyaura cross-coupling reactions, which are widely employed in both academic research and industrial applications.

Recent advancements in synthetic methodologies have highlighted the importance of boron-containing compounds in drug discovery. For instance, studies have demonstrated that borylated intermediates can be efficiently incorporated into complex molecular frameworks through palladium-catalyzed reactions. This capability has opened new avenues for the development of novel therapeutic agents targeting various diseases.

The fluorinated aromatic ring in this compound not only enhances its reactivity but also contributes to its potential biological activity. Fluorinated aromatic compounds are known to exhibit improved lipophilicity and reduced susceptibility to metabolic degradation. These properties make them attractive candidates for further exploration as pharmacological agents.

In the context of modern pharmaceutical research, this compound finds relevance due to its role as a building block for more complex structures. The ability to precisely modify its scaffold allows chemists to fine-tune its properties for specific applications. For example, modifications at the methylphenyl group can alter electronic distributions and steric environments, influencing both reactivity and biological activity.

Recent studies have also explored the use of dioxaborolanes in asymmetric synthesis, leveraging their chiral centers for enantioselective transformations. While this particular compound may not be chiral itself, its derivatives can be designed to incorporate stereocenters at strategic positions. This approach has led to significant progress in the synthesis of enantiomerically pure compounds, which are often required for therapeutic applications.

The dioxaborolane moiety is particularly interesting because it can undergo transformations that lead to carbon-carbon bond formation without requiring harsh conditions or toxic reagents. This makes it an environmentally friendly alternative to traditional synthetic methods. The tetramethyl substitution further stabilizes the boron center, making it more resistant to hydrolysis and oxidation.

The combination of these structural features makes this compound a valuable tool for synthetic chemists working on complex molecules. Its utility extends beyond pharmaceuticals into materials science and catalysis. For instance, borylated compounds have been used as ligands in transition metal catalysis, where they enhance reaction efficiency and selectivity.

As research continues to uncover new applications for boron-containing heterocycles, compounds like this one will undoubtedly play a crucial role in advancing chemical synthesis and drug development. The ability to precisely control molecular architecture through well-designed synthetic strategies remains one of the most powerful tools available to chemists today.